Copper(II) sulfate pentahydrate

Specification

• Description: Copper(II) sulfate pentahydrate (CuSO₄·5H₂O, Blue vitriol) is a hydrated copper(II) salt. It undergoes hydrothermal reactions with the tripodal ligands to afford metal-organic frameworks (MOFs). CuSO₄·5H₂O along with metallic copper was employed as a catalyst for the synthesis of different ligand-arm functionalized azoamides. On heating above 560°C, it decomposes to CuO.; Copper(II) sulfate is an inorganic Lewis acid commonly used to promote acid?catalyzed organic reactions. It is used as a reagent for the synthesis of copper carbenoids. It can also act as an effective redox catalyst in combination with other mixed oxidizing systems.; Copper(II) sulfate pentahydrate (CuSO₄·5H₂O, blue vitriol) is a hydrated copper(II) salt. It undergoes hydrothermal reactions with the tripodal ligands to afford metal-organic frameworks (MOFs). CuSO₄·5H₂O along with metallic copper was employed as catalyst for the synthesis of different ligand-arm functionalized azoamides. On heating above 560°C, it decomposes to CuO.; It used largely as is or as a precursor in the production of numerous other compounds. The pentahydrate is soluble in alkaline solutions. Upon heating to 100^oC in dry air, the pentahydrate converts to trihydrate.; Copper(II) sulfate pentahydrate is known as blue vitriol. Structurally, in the pentahydrate molecule, each copper(II) ions is surrounded by four water molecules in the corners and the fifth water molecule is attached by hydrogen bonding. Copper (II) sulfate has many applications including preparation of Bordeaux mixture, a fungicide preparation. Electroplating, timber preservation and textile industry use copper (II) sulfate.; Copper sulfate pentahydrate appears as blue crystalline granules or powder. Melting point 110°C (with decomposition). Non-combustible. Nauseating metallic taste. Odorless. White when dehydrated. (NTP, 1992); Copper(II) sulfate pentahydrate is the pentahydrate of copper(2+) sulfate. A bright blue crystalline solid. It is a hydrate and a metal sulfate. It contains a copper(II) sulfate.; A sulfate salt of copper. It is a potent emetic and is used as an antidote for poisoning by phosphorus. It also can be used to prevent the growth of algae.
• CAS No.: 7758-99-8
• Molecular Formula: CuSO4.5H2O; CuSO4·5H2O; CuH10O9S
• Molecular Weight: 249.69 g/mol
• IUPAC Name: copper;sulfate;pentahydrate
• Standard InChI: InChI=1S/Cu.H2O4S.5H2O/c;1-5(2,3)4;;;;;/h;(H2,1,2,3,4);5*1H2/q+2;;;;;;/p-2
• Standard InChI Key: JZCCFEFSEZPSOG-UHFFFAOYSA-L
• SMILES: O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2]
• Canonical SMILES: O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2]
• Boiling Point: 1207 °F at 760 mm Hg (decomposes) (NTP, 1992); DECOMP ABOVE 150 °C WITH -5H2O
• Colorform: Large, blue or ultramarine, triclinic crystals or blue granules or light-blue powde
• Melting Point: 297 °F (dehydrates) (NTP, 1992); Decomp above 110 °C